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Compound of Interest

Compound Name: Neocaesalpin O

Cat. No.: B1150809

A comprehensive search for spectroscopic data (NMR, MS) and experimental protocols for the
cassane diterpenoid "Neocaesalpin O" has yielded no specific results for a compound with this
exact designation. While the Neocaesalpin family of natural products and the broader class of
cassane diterpenoids are well-documented, information pertaining specifically to
"Neocaesalpin O" is not readily available in the public domain.

For researchers, scientists, and drug development professionals interested in the spectroscopic
properties of this class of compounds, detailed data is available for closely related analogs
isolated from various species of the Caesalpinia genus. These include, but are not limited to,
Neocaesalpin A, AA, H, I, and K. The structural elucidation of these related compounds has
been accomplished through extensive one- and two-dimensional Nuclear Magnetic Resonance
(NMR) spectroscopy and Mass Spectrometry (MS).

Typical experimental protocols for the isolation and characterization of cassane diterpenoids
from Caesalpinia species involve the extraction of plant material (often seeds or leaves) with
organic solvents, followed by a series of chromatographic separation techniques to isolate the
pure compounds. The structural determination then relies on a combination of spectroscopic
methods:

e 1D NMR Spectroscopy: *H and 3C NMR spectra provide foundational information about the
chemical environment of hydrogen and carbon atoms within the molecule.

e 2D NMR Spectroscopy: Techniques such as COSY (Correlation Spectroscopy), HSQC
(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond
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Correlation) are employed to establish connectivity between protons, between protons and
their directly attached carbons, and between protons and carbons over multiple bonds,
respectively. These are crucial for assembling the molecular structure.

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the
exact molecular formula of the compound.

While specific data tables for Neocaesalpin O cannot be provided due to the absence of
published data, a general workflow for the spectroscopic analysis of a novel cassane
diterpenoid is outlined below. This logical flow represents a standard approach in the field of
natural product chemistry.
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Caption: General workflow for the isolation and spectroscopic structure elucidation of natural
products.

Given the lack of specific data for "Neocaesalpin O," it is recommended that researchers
interested in this area consult the extensive literature on other named Neocaesalpins and
cassane diterpenoids. These studies provide a wealth of spectroscopic data and detailed
experimental protocols that can serve as a valuable reference for further investigation into this
class of compounds. Should data for "Neocaesalpin O" be published in the future, a similar in-
depth technical guide can be compiled.

 To cite this document: BenchChem. [Spectroscopic Data on Neocaesalpin O Remains
Elusive in Publicly Available Scientific Literature]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1150809#spectroscopic-data-nmr-ms-
of-neocaesalpin-o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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